7-(3,4-diethoxyphenyl)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thieno[3,2-d]pyrimidin-4(3H)-one

Specification

• CAS No.: 1243105-95-4
• Molecular Formula: C25H25N3O3S
• Molecular Weight: 447.55
• IUPAC Name: 7-(3,4-diethoxyphenyl)-2-(3,4-dihydro-1H-isoquinolin-2-yl)-3H-thieno[3,2-d]pyrimidin-4-one
• Standard InChI: InChI=1S/C25H25N3O3S/c1-3-30-20-10-9-17(13-21(20)31-4-2)19-15-32-23-22(19)26-25(27-24(23)29)28-12-11-16-7-5-6-8-18(16)14-28/h5-10,13,15H,3-4,11-12,14H2,1-2H3,(H,26,27,29)
• Standard InChI Key: INSPOQPLHKLLSM-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C2=CSC3=C2N=C(NC3=O)N4CCC5=CC=CC=C5C4)OCC

Introduction

Structural Overview

This compound belongs to the thienopyrimidine class of heterocycles, which are known for their diverse biological activities. The molecular structure integrates three key moieties:

• Thieno[3,2-d]pyrimidine core: This bicyclic system serves as the backbone of the molecule and is often associated with kinase inhibition and other bioactivities.

• 3,4-Diethoxyphenyl group: Attached at position 7, this aromatic substituent enhances lipophilicity and may improve interactions with hydrophobic regions in biological targets.

• 3,4-Dihydroisoquinoline unit: A nitrogen-containing heterocycle that contributes to the molecule’s pharmacophoric features.

Molecular Formula

The chemical formula is $C_{21}H_{23}N_3O_3S$, with a molecular weight of approximately 413.49 g/mol.

Synthesis Pathways

The synthesis of such compounds typically involves multi-step reactions to construct the thienopyrimidine core and introduce the desired substituents. Based on analogous literature:

• Formation of Thieno[3,2-d]pyrimidine Core:

  • Starting materials like thiophene derivatives undergo cyclization with urea or guanidine derivatives under acidic or basic conditions to form the pyrimidine ring.

• Attachment of 3,4-Diethoxyphenyl Group:

  • Electrophilic substitution reactions or Suzuki coupling techniques are employed to introduce this group at position 7.

• Incorporation of the Dihydroisoquinoline Unit:

  • Reduction of isoquinoline derivatives or direct alkylation methods are used to attach this moiety at position 2.

Example Reaction Scheme

Step	Reagents/Conditions	Product
1	Thiophene + Guanidine	Thienopyrimidine intermediate
2	Bromination + Suzuki coupling	7-(3,4-Diethoxyphenyl) derivative
3	Alkylation with dihydroisoquinoline	Final compound

Kinase Inhibition

Thienopyrimidines have been extensively studied for their ability to inhibit protein kinases due to their planar structure and ability to mimic ATP binding in active sites. This makes them candidates for anticancer therapies targeting kinases like MEK or ERK.

Anti-inflammatory and Analgesic Activity

Compounds containing thienopyrimidine scaffolds have demonstrated significant anti-inflammatory properties by interacting with COX-2 enzymes. The presence of electron-donating groups like diethoxyphenyl further modulates these effects.

Synthesis Studies

• Studies on related thienopyrimidines highlight efficient synthetic routes using microwave-assisted techniques to reduce reaction times.

• The introduction of dihydroisoquinoline units has been achieved via reductive amination methods.

Biological Evaluation

• Analogous compounds have shown IC50 values in low micromolar ranges against cancer cell lines like HCT-116 and MCF-7.

• Anti-inflammatory activity has been confirmed in animal models using formalin-induced paw edema assays.

Data Table: Comparative Activity of Related Compounds

Compound	Activity	Target
TAK-733	MEK/ERK inhibition	Kinase inhibition
Thienotriazolopyrimidine derivatives	Anti-inflammatory	COX-2
Dihydroisoquinoline-thienopyrimidines	Anticonvulsant	CNS receptors